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Compound of Interest

Compound Name: Immepip dihydrobromide

Cat. No.: B1671797 Get Quote

For immediate use

[Shanghai, CN – December 7, 2025] – This document provides a comprehensive technical

overview of Immepip dihydrobromide, a potent histamine H3 receptor agonist, intended for

researchers, scientists, and professionals in drug development. This guide details its chemical

properties, pharmacological profile, key signaling pathways, and established experimental

protocols.

Core Compound Properties
Immepip dihydrobromide is a valuable research tool for investigating the roles of histamine

H3 and H4 receptors in various physiological processes. The following table summarizes its

key quantitative data.

Property Value Citations

CAS Number 164391-47-3

Molecular Weight 327.06 g/mol

Molecular Formula C₉H₁₅N₃·2HBr

Purity ≥98%

Solubility Soluble in water

Storage Desiccate at room temperature
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Pharmacological Profile
Immepip is a potent and selective agonist for the histamine H3 receptor and also exhibits high

affinity for the histamine H4 receptor. The H3 receptor is a presynaptic autoreceptor in the

central nervous system that modulates the release of histamine and other neurotransmitters.[1]

Key characteristics include:

Primary Target: Histamine H3 Receptor (presynaptic autoreceptor).[1]

Secondary Target: Histamine H4 Receptor.

Mechanism of Action: As an agonist, Immepip mimics the action of histamine at the H3

receptor, leading to the inhibition of neurotransmitter release.[2] This is achieved through the

receptor's coupling with Gi/o proteins.[3]

Signaling Pathways
Activation of the histamine H3 receptor by Immepip initiates a cascade of intracellular signaling

events. The primary pathway involves the Gi/o protein, leading to the inhibition of adenylyl

cyclase and a subsequent decrease in cyclic AMP (cAMP) levels.[4] Additionally, H3 receptor

activation has been shown to modulate the MAPK/ERK and PI3K/Akt signaling pathways.[4]
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Caption: Histamine H3 Receptor Signaling via the Gi/o Pathway.
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Caption: Modulation of MAPK/ERK and PI3K/Akt Pathways by H3R.
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The following section details a common experimental workflow for studying the effects of

Immepip dihydrobromide on neurotransmitter release in the rat brain using in vivo

microdialysis.

In Vivo Microdialysis in Rats
Objective: To measure the effect of Immepip dihydrobromide on extracellular histamine levels

in a specific brain region (e.g., the cortex).

Materials:

Immepip dihydrobromide

Stereotaxic apparatus

Microdialysis probes

Perfusion pump

Fraction collector

HPLC system for histamine analysis

Anesthetic (e.g., isoflurane)

Artificial cerebrospinal fluid (aCSF)

Procedure:

Animal Preparation: Anesthetize the rat and place it in the stereotaxic apparatus.

Probe Implantation: Surgically implant a microdialysis probe into the target brain region.

Perfusion: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20 minutes) to

establish a stable baseline of histamine levels.
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Drug Administration: Administer Immepip dihydrobromide intraperitoneally (i.p.) at desired

doses (e.g., 5 or 10 mg/kg).[5]

Post-injection Collection: Continue collecting dialysate samples for a set period after injection

to monitor changes in histamine concentration.

Sample Analysis: Analyze the collected dialysate samples for histamine content using a

sensitive analytical method such as HPLC.

Experimental Workflow Diagram
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Caption: In Vivo Microdialysis Experimental Workflow.
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This technical guide provides a foundational understanding of Immepip dihydrobromide for

research applications. For further details, readers are encouraged to consult the cited scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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